Hydroxyisoneocoprogen I
Hydroxyisoneocoprogen I
Brand Name:
Vulcanchem
CAS No.:
135500-11-7
VCID:
VC0159597
InChI:
InChI=1S/C31H47N6O13.Fe/c1-19(11-15-50-31(46)25(32-21(3)39)10-7-12-35(47)22(4)40)16-27(42)36(48)13-5-8-23-29(44)34-24(30(45)33-23)9-6-14-37(49)28(43)17-20(2)26(41)18-38;/h16-17,23-26,38,41H,5-15,18H2,1-4H3,(H,32,39)(H,33,45)(H,34,44);/q-3;+3/b19-16-,20-17-;
SMILES:
CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)C(CO)O)[O-])[O-])CCOC(=O)C(CCCN(C(=O)C)[O-])NC(=O)C.[Fe+3]
Molecular Formula:
C31H47FeN6O13
Molecular Weight:
767.6 g/mol
Hydroxyisoneocoprogen I
CAS No.: 135500-11-7
Main Products
VCID: VC0159597
Molecular Formula: C31H47FeN6O13
Molecular Weight: 767.6 g/mol
| CAS No. | 135500-11-7 |
|---|---|
| Product Name | Hydroxyisoneocoprogen I |
| Molecular Formula | C31H47FeN6O13 |
| Molecular Weight | 767.6 g/mol |
| IUPAC Name | [(Z)-5-[3-[5-[3-[[(Z)-4,5-dihydroxy-3-methylpent-2-enoyl]-oxidoamino]propyl]-3,6-dioxopiperazin-2-yl]propyl-oxidoamino]-3-methyl-5-oxopent-3-enyl] 2-acetamido-5-[acetyl(oxido)amino]pentanoate;iron(3+) |
| Standard InChI | InChI=1S/C31H47N6O13.Fe/c1-19(11-15-50-31(46)25(32-21(3)39)10-7-12-35(47)22(4)40)16-27(42)36(48)13-5-8-23-29(44)34-24(30(45)33-23)9-6-14-37(49)28(43)17-20(2)26(41)18-38;/h16-17,23-26,38,41H,5-15,18H2,1-4H3,(H,32,39)(H,33,45)(H,34,44);/q-3;+3/b19-16-,20-17-; |
| Standard InChIKey | DMTDNUFPIYUNJY-CJEDLIRDSA-N |
| Isomeric SMILES | C/C(=C/C(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)/C=C(/C)\C(CO)O)[O-])[O-])/CCOC(=O)C(CCCN(C(=O)C)[O-])NC(=O)C.[Fe+3] |
| SMILES | CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)C(CO)O)[O-])[O-])CCOC(=O)C(CCCN(C(=O)C)[O-])NC(=O)C.[Fe+3] |
| Canonical SMILES | CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)C(CO)O)[O-])[O-])CCOC(=O)C(CCCN(C(=O)C)[O-])NC(=O)C.[Fe+3] |
| Synonyms | Hydroxyisoneocoprogen I |
| PubChem Compound | 6450119 |
| Last Modified | Nov 11 2021 |
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